
Application Note: Stability-Indicating RP-HPLC
Method for Betaxolol Hydrochloride

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Betaxolol Hydrochloride

CAS No.: 72424-72-7

Cat. No.: S11145325

Get Quote

This document provides a detailed protocol for a rapid, stability-indicating reversed-phase high-performance

liquid chromatography (RP-HPLC) method for the determination of Betaxolol hydrochloride in

pharmaceutical tablets. The method has been validated as per International Conference on Harmonization

(ICH) guidelines [1].

Introduction

Betaxolol hydrochloride is a cardioselective beta-adrenergic blocking agent used extensively in the

management of hypertension and glaucoma [2] [1]. Ensuring the quality and stability of its pharmaceutical

dosage forms requires robust analytical methods. This application note describes a validated stability-

indicating RP-HPLC method that effectively separates Betaxolol hydrochloride from its degradation

products, providing a reliable tool for routine quality control and stability studies [1].

Experimental Protocol

2.1. Materials and Reagents

Analytical Standard: Betaxolol hydrochloride [1].
Mobile Phase Components: HPLC grade methanol, potassium dihydrogen phosphate
(KH₂PO₄), and ortho-phosphoric acid [1].
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Water: Deionized water.

Equipment: HPLC system with a binary pump, autosampler, column thermostat, and a Photodiode
Array (PDA) detector. Data acquisition system [1].

2.2. Chromatographic Conditions

The table below summarizes the optimized chromatographic conditions.

Column: Nucleosil C18 (150 mm × 4.6 mm, 4 µm or 250 × 4.6 mm, 5 µm) [2] [1].

Mobile Phase: 0.02 M Potassium dihydrogen phosphate buffer : Methanol (40:60, v/v). Adjust pH to
3.0 with ortho-phosphoric acid [2] [1].

Elution Mode: Isocratic.
Flow Rate: 1.6 mL/min [2] [1].

Detection Wavelength: 220 nm [2] [1].
Column Temperature: 20°C [1].

Injection Volume: 20 µL [1].
Run Time: Approximately 10 minutes [1].

Retention Time: Betaxolol hydrochloride elutes at about 1.72 minutes [2] [1].

2.3. Sample and Standard Preparation
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Sample Preparation Workflow

Start Preparation

Weigh 200 mg Betaxolol HCl Weigh tablet powder
equivalent to 100 mg drug

Transfer to 200 mL flask
Add 10 mL water

Sonicate for 10 min

Dilute to volume
with water

(Stock = 1 mg/mL)

Dilute stock with
mobile phase

(Working Std = 100 µg/mL)

Transfer to 100 mL flask
Add water, sonicate 10 min

Dilute with mobile phase
(Working conc. = 100 µg/mL)

Centrifuge at 15,000 rpm
for 10 minutes

Inject supernatant
into HPLC system

Click to download full resolution via product page

Standard Stock Solution (1 mg/mL): Accurately weigh 200 mg of Betaxolol hydrochloride working
standard and transfer to a 200 mL volumetric flask. Add about 10 mL of deionized water and sonicate

to dissolve. Dilute to volume with deionized water [1].
Working Standard Solution (100 µg/mL): Pipette an appropriate aliquot from the stock solution and

dilute with the mobile phase to obtain a final concentration of 100 µg/mL [1].
Tablet Sample Solution: Finely powder five 20 mg tablets. Weigh a portion of the powder equivalent

to 100 mg of Betaxolol hydrochloride and transfer to a 100 mL volumetric flask. Add a small amount
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of deionized water, sonicate for 10 minutes, and dilute to volume with the mobile phase to obtain a

nominal concentration of 100 µg/mL. Centrifuge a portion of this solution at 15,000 rpm for 10
minutes and inject the supernatant [1].

2.4. Forced Degradation Studies

Forced degradation is performed to demonstrate the stability-indicating nature of the method. A minimum of

10% degradation is considered significant [1].

Forced Degradation Protocol

Start: 20 mg Drug
in 20 mL Volumetric Flask

Acid Hydrolysis
Add 4 mL 5M H₂SO₄

Room Temp, 24h

Base Hydrolysis
Add 4 mL 5N NaOH

Room Temp, 24h

Oxidative Stress
Add 4 mL 3% H₂O₂

Room Temp, 24h
Photolytic Stress

Expose solid to sunlight
for 7 days

Neutralize with 5N NaOH

Neutralize with 5N HCl
Dilute to volume

with deionized water Analyze by HPLC

Click to download full resolution via product page

Method Validation

The method was validated according to ICH guidelines. Key validation parameters are summarized below

[1].

Table 1: System Suitability Parameters
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Parameter Result

Retention Time 1.72 min

Theoretical Plates > 3686

Tailing Factor ~1.058

Precision (%RSD, n=6) 0.41%

Table 2: Validation Results Summary

Parameter Result

Linearity Range 25 - 200 µg/mL

Regression Equation y = 0.4434x + 0.0767

Correlation Coefficient (R²) 0.9999

Accuracy (% Recovery) 100.01% - 101.35%

Precision (%RSD)

Repeatability (n=6) 0.53%

Reproducibility 0.31%

LOD Calculated per ICH

LOQ Calculated per ICH

Table 3: Robustness Conditions Tested

Parameter Variations Tested

Flow Rate Slight modifications from 1.6 mL/min
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Parameter Variations Tested

Detection Wavelength Slight modifications from 220 nm

Column Temperature Slight modifications from 20°C

Mobile Phase Organic Content Slight modifications from 60% methanol

Discussion

The developed method demonstrates excellent performance. The isocratic elution with a runtime of less

than 10 minutes makes it rapid and cost-effective for high-throughput labs [1]. The method is specific, as

evidenced by the clear separation of the drug peak from degradation products formed under various stress

conditions, confirming its stability-indicating property [2] [1]. Validation data confirms the method is

linear, precise, accurate, and robust within the specified ranges, making it suitable for its intended

application in the quantitative analysis of Betaxolol hydrochloride in tablet dosage forms [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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